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Compound of Interest

Compound Name: 4-Iodopyridine-3-carbonitrile

Cat. No.: B1352713 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A comprehensive, official Safety Data Sheet (SDS) for 4-
Iodopyridine-3-carbonitrile (CAS No. 490039-72-0) was not available at the time of writing.

The information herein is compiled from available data for this compound and structurally

related chemicals. Users must exercise extreme caution, conduct their own risk assessments,

and consult with qualified safety professionals before handling this substance.

Introduction
4-Iodopyridine-3-carbonitrile is a halogenated pyridine derivative that serves as a valuable

building block in medicinal chemistry and pharmaceutical research. Its unique electronic and

steric properties make it a versatile reagent in the synthesis of complex organic molecules.

However, the presence of both an iodo and a cyano group on the pyridine ring suggests

potential significant health hazards. This guide provides an in-depth overview of the potential

hazards associated with 4-Iodopyridine-3-carbonitrile and outlines essential safety

precautions for its handling, storage, and disposal.

Hazard Identification and Classification
While a complete GHS classification is not readily available, information from chemical

suppliers indicates that 4-Iodopyridine-3-carbonitrile is classified under Hazard Class 6.1,

Packing Group III, designating it as a toxic substance.[1] Based on the known hazards of

analogous compounds such as 4-Iodopyridine and other cyanopyridines, the following potential

hazards should be assumed:
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Acute Toxicity (Oral, Dermal, Inhalation): Likely to be harmful or toxic if swallowed, in contact

with skin, or if inhaled. The nitrile group may metabolize to release cyanide, a potent

systemic poison.

Skin Corrosion/Irritation: Expected to cause skin irritation.

Serious Eye Damage/Irritation: Expected to cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Physical and Chemical Properties

Property Value Source

CAS Number 490039-72-0 [1]

Molecular Formula C6H3IN2 [1]

Molecular Weight 230.01 g/mol [1]

Appearance Pale brown crystalline powder [1]

Melting Point ca. 124°C [1]

Boiling Point 309.5 ± 27.0 °C (Predicted) [1]

Density 2.04 ± 0.1 g/cm³ (Predicted) [1]

Sensitivity Light Sensitive [1]

Experimental Protocols and Safety Precautions
Given the potential toxicity, all work with 4-Iodopyridine-3-carbonitrile must be conducted

with strict adherence to safety protocols.

Engineering Controls
Fume Hood: All handling of 4-Iodopyridine-3-carbonitrile, including weighing and transfers,

must be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.

Ventilation: The laboratory should be well-ventilated.
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when working with this compound.

PPE Item Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Hand Protection

Nitrile or neoprene gloves.

Check manufacturer's

compatibility data. Double

gloving is recommended.

Prevents skin contact.

Body Protection
A flame-retardant lab coat, fully

fastened.

Protects against splashes and

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates may be necessary

for certain operations, such as

handling large quantities or in

case of ventilation failure.

Prevents inhalation of dust and

vapors.

Handling and Storage
Handling:

Avoid creating dust.

Use non-sparking tools.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Storage:
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Store in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area.[1]

Recommended storage temperature is 2-8°C.[1]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures
A detailed workflow for handling a chemical spill is crucial for maintaining laboratory safety.
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Workflow for Handling a Chemical Spill

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size, Location, Substance)

Small, Controllable Spill?

Don Appropriate PPE

Yes

Large or Uncontrolled Spill

No

Contain the Spill
(Use absorbent pads/sand)

Neutralize (If applicable)
and Absorb

Collect Waste in a
Sealed Container

Decontaminate the Area
and Equipment

Dispose of Waste as
Hazardous Material

Report the Incident

Contact Emergency Services
(e.g., EHS)

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill.
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Disposal Considerations
Waste generated from 4-Iodopyridine-3-carbonitrile must be treated as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the waste through a licensed hazardous waste disposal company.

Do not dispose of down the drain or in regular trash.

Conclusion
4-Iodopyridine-3-carbonitrile is a chemical that requires careful handling due to its potential

toxicity. Researchers and laboratory personnel must be fully aware of the potential hazards and

adhere to the stringent safety protocols outlined in this guide. The absence of a comprehensive

SDS necessitates a highly cautious approach. By implementing robust engineering controls,

consistent use of appropriate personal protective equipment, and adherence to safe handling

and emergency procedures, the risks associated with the use of this compound can be

effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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